![molecular formula C8H10N2O B1587277 2-Propylpyrimidine-5-carbaldehyde CAS No. 876890-38-9](/img/structure/B1587277.png)
2-Propylpyrimidine-5-carbaldehyde
Overview
Description
2-Propylpyrimidine-5-carbaldehyde (2-PPY5C) is an aldehyde compound belonging to the pyrimidine family of heterocyclic compounds. It is a colorless liquid with a molecular weight of 132.14 g/mol and a boiling point of 128 °C. 2-PPY5C has a variety of uses in scientific research and laboratory experiments, ranging from synthesis of new compounds to biochemical and physiological studies.
Scientific Research Applications
Organic Synthesis and Catalysis
Polymer Chemistry
Haddleton et al. (1997) demonstrated the use of pyridinecarbaldehyde imines, closely related to 2-Propylpyrimidine-5-carbaldehyde, in the atom transfer radical polymerization (ATRP) of methyl methacrylate. This signifies the role of such compounds in initiating polymerization reactions, leading to the development of polymers with tailored properties (Haddleton, Jasieczek, Hannon, & Shooter, 1997).
Medicinal Chemistry and Drug Design
A study by Huang et al. (2011) on 4-aminopyrimidine-5-carbaldehyde oximes revealed potent VEGFR-2 inhibitory activity. These findings underscore the therapeutic potential of derivatives in designing kinase inhibitors, particularly in cancer treatment strategies (Huang, Li, Lamontagne, Greenberger, & Connolly, 2011).
Materials Science
Cha and Park (1996) explored the use of 2-pyridinecarbaldehyde derivatives in the spectrofluorimetric determination of iron(III) ions, showcasing the application of these compounds in sensitive and selective detection methods. Such methodologies are crucial for environmental monitoring and analytical chemistry (Cha & Park, 1996).
Heterocyclic Chemistry
Research on pyrido[2,3-d]pyrimidines from aminopyrimidinecarbaldehydes by Perandones and Soto (1998) illustrates the synthetic utility of these compounds in constructing heterocyclic systems, which are key structures in many pharmaceuticals and agrochemicals (Perandones & Soto, 1998).
Properties
IUPAC Name |
2-propylpyrimidine-5-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c1-2-3-8-9-4-7(6-11)5-10-8/h4-6H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLQPRYHEYJHVJX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC=C(C=N1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30390284 | |
Record name | 2-propylpyrimidine-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30390284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
876890-38-9 | |
Record name | 2-propylpyrimidine-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30390284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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